Cas no 133683-31-5 (N-acetyl-L-alanyl-N-[(1S,2S)-4-{[(1S,2S)-1-carbamoyl-2-methylbutyl]amino}-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl]-L-alaninamide)

• Product Name: N-acetyl-L-alanyl-N-[(1S,2S)-4-{[(1S,2S)-1-carbamoyl-2-methylbutyl]amino}-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl]-L-alaninamide
• CAS No: 133683-31-5
• MF: C₂₂H₄₁N₅O₆
• MW: 471.590845823288
• CID: 1233599
• PubChem ID: 5479216
• Update Time: 2025-04-20

N-acetyl-L-alanyl-N-[(1S,2S)-4-{[(1S,2S)-1-carbamoyl-2-methylbutyl]amino}-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl]-L-alaninamide Chemical and Physical Properties

Names and Identifiers

• N-acetyl-L-alanyl-N-[(1S,2S)-4-{[(1S,2S)-1-carbamoyl-2-methylbutyl]amino}-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl]-L-alaninamide
• (3S,4S)-4-[[(2S)-2-[[(2S)-2-acetamidopropanoyl]amino]propanoyl]amino]-N-[(2S,3S)-1-amino-3-methyl-1-oxopentan-2-yl]-3-hydroxy-6-methylheptanamide
• L-Alaninamide, N-acetyl-L-alanyl-N-(4-((1-(aminocarbonyl)-2-methylbutyl)amino)-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl)-, (1S-(1R*,2R*,4(1R*,2R*)))-
• L-Alaninamide, N-acetyl-L-alanyl-N-[4-[[1-(aminocarbonyl)-2-methylbutyl]amino]-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl]-, [1S-[1R*,2R*,4(1R*,2R*)]]-
• DTXSID20158315
• (3S,4S)-4-[[(2S)-2-[[(2S)-2-acetamidopropanoyl]amino]propanoyl]amino]-N-[(1S,2S)-1-carbamoyl-2-methyl-butyl]-3-hydroxy-6-methyl-heptanamide
• Ac-Ala-Ala-Sta-Ile-NH2
• 133683-31-5

• Inchi： 1S/C22H41N5O6/c1-8-12(4)19(20(23)31)27-18(30)10-17(29)16(9-11(2)3)26-22(33)14(6)25-21(32)13(5)24-15(7)28/h11-14,16-17,19,29H,8-10H2,1-7H3,(H2,23,31)(H,24,28)(H,25,32)(H,26,33)(H,27,30)/t12-,13-,14-,16-,17-,19-/m0/s1
• InChI Key： PRFZKHRRSXBYLO-JKDGDXCRSA-N
• SMILES： O[C@@H](CC(N[C@H](C(N)=O)[C@@H](C)CC)=O)[C@H](CC(C)C)NC([C@H](C)NC([C@H](C)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 471.30593
• Monoisotopic Mass: 471.30568404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 179.72